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Compound of Interest

Compound Name: Imidazole-4-carboxylic acid

Cat. No.: B104379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Imidazole-4-
carboxylic acid (CAS No. 1072-84-0), a heterocyclic organic compound used in various

chemical syntheses, including the development of pharmaceutical compounds and

coordination polymers.[1][2] Due to its hazard profile, proper handling and safety precautions

are essential to minimize risk in a laboratory setting.

Hazard Identification and Classification
Imidazole-4-carboxylic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial for

personnel to be aware of these hazards before handling the compound.

Table 1: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation

Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

Warning

Source:

Aggregated GHS

information from

multiple sources.

[3][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of Imidazole-4-carboxylic acid is vital for

safe storage and handling.

Table 2: Physicochemical Data
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Property Value

CAS Number 1072-84-0

EC Number 214-017-8

Molecular Formula C₄H₄N₂O₂

Molecular Weight 112.09 g/mol [5]

Appearance White to off-white or tan solid powder[1][2][5]

Melting Point 294-295 °C (lit.)[2]

Boiling Point 495 °C at 760 mmHg[2]

Flash Point 253.2 °C[2]

Density 1.524 g/cm³[2]

Solubility

Sparingly soluble in aqueous acid.[2] Soluble in

polar organic solvents like alcohols and ketones.

[1]

pKa 2.69 ± 0.10 (Predicted)[2]

Note: Some properties are predicted or based

on literature values and may vary.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of Imidazole-4-carboxylic acid to

ensure appropriate PPE is selected.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US). A

face shield may be required for

splash hazards.[6][7]

Protects against eye irritation

from dust particles and

splashes.[3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber). A

fully buttoned lab coat.[6]

Prevents skin irritation upon

contact.[3]

Respiratory Protection

For nuisance exposures, a

type N95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection or if

dust cannot be controlled, a

full-face respirator with

appropriate cartridges.[6]

Prevents respiratory tract

irritation from inhalation of the

powder.[3]

Handling Procedures
Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation of dust.[6]

Avoid generating dust during handling.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Containers should be kept tightly closed when not in use.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
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Store locked up.

Keep away from incompatible materials such as strong oxidizing agents and strong acids.

Experimental Protocols
The following are generalized protocols for common laboratory procedures involving solid

irritants like Imidazole-4-carboxylic acid. These should be adapted to specific experimental

needs and performed only after a thorough, task-specific risk assessment.

Protocol for Weighing Imidazole-4-carboxylic Acid
Objective: To accurately weigh a specific amount of solid Imidazole-4-carboxylic acid while

minimizing exposure.

Methodology:

Preparation: Designate a specific area for weighing, preferably inside a chemical fume hood

or a ventilated balance enclosure. Cover the work surface with disposable bench paper.

Tare Method: Place an empty, sealable container (e.g., a vial with a cap) on the analytical

balance and press the tare button to zero the mass.

Transfer: Move the tared container into the chemical fume hood. Carefully use a clean

spatula to transfer the desired amount of Imidazole-4-carboxylic acid powder into the

container. Avoid creating airborne dust.

Seal and Re-weigh: Securely close the container lid. Remove the sealed container from the

fume hood and place it back on the balance to obtain the final weight.

Adjustments: If weight adjustments are necessary, return the sealed container to the fume

hood to add or remove material.

Cleanup: Decontaminate the spatula and work surface with a damp cloth or towel. Dispose

of the bench paper and any contaminated materials as hazardous waste.

Protocol for Spill Cleanup
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Objective: To safely clean and decontaminate a small spill of Imidazole-4-carboxylic acid.

Methodology:

Alert and Isolate: Immediately alert personnel in the vicinity. Isolate the spill area to prevent

spreading. If the spill is large or involves other hazardous materials, evacuate and follow

emergency procedures.

Don PPE: Wear appropriate PPE as listed in Table 3, including respiratory protection, eye

protection, gloves, and a lab coat.

Containment: For a solid spill, carefully sweep up the material using a brush and dustpan,

minimizing dust generation. A HEPA-filtered vacuum can also be used. Do not dry sweep.

Collection: Place the collected powder and any contaminated cleaning materials (e.g., paper

towels, gloves) into a clearly labeled, sealable container for hazardous waste disposal.

Decontamination: Wipe the spill area with a damp cloth or paper towels. Wash the surface

with soap and water.

Disposal: Dispose of all contaminated materials, including the cleaning cloths and used PPE,

as hazardous chemical waste according to institutional and local regulations.

Reporting: Report the incident to the laboratory supervisor.

Logical and Workflow Visualizations
Risk Assessment and Handling Workflow
The following diagram outlines the logical steps for assessing risk and implementing controls

before working with Imidazole-4-carboxylic acid.
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Start: Plan to use
Imidazole-4-carboxylic acid

1. Hazard Identification
- Review Safety Data Sheet (SDS)

- Identify hazards: Skin/Eye/Respiratory Irritant

2. Exposure Assessment
- Evaluate task (weighing, dissolving)

- Identify potential exposure routes (inhalation, contact)

3. Risk Characterization
Is risk of exposure high?

4. Implement Controls

No

Re-evaluate procedure or
substitute chemical

Yes

Engineering Controls:
- Use Chemical Fume Hood

- Use Ventilated Balance Enclosure

Administrative Controls:
- Follow SOPs

- Restrict access to area

Personal Protective Equipment (PPE):
- Wear Goggles, Gloves, Lab Coat

- Use Respirator if needed

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for Imidazole-4-carboxylic acid.

Spill Response Decision Workflow
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This diagram provides a decision-making framework for responding to a chemical spill involving

Imidazole-4-carboxylic acid.

Spill Occurs

Assess Spill
- Is it a large spill?

- Are there injuries?
- Is there an inhalation hazard?

MAJOR SPILL
- Evacuate Area

- Alert Others
- Call Emergency Response

Yes

MINOR SPILL

No

1. Alert personnel in the area

2. Don appropriate PPE
(Gloves, Goggles, Respirator)

3. Contain & Collect Spill
- Gently sweep solid material

- Use damp cloth to wipe residue

4. Package Waste
- Place in labeled, sealed container

5. Decontaminate Area
- Wash with soap and water

6. Report Incident
- Inform Lab Supervisor
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Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.

Toxicological and First Aid Information
Toxicological Information: The toxicological properties of Imidazole-4-carboxylic acid have not

been fully investigated. No quantitative data such as LD50 values are readily available. Based

on its GHS classification, it should be treated as an irritant to the skin, eyes, and respiratory

system.

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If the person feels unwell, seek medical attention.

Skin Contact: Take off contaminated clothing immediately. Wash the affected skin with plenty

of soap and water. If skin irritation occurs, get medical advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

Always have the Safety Data Sheet (SDS) available when seeking medical attention.

Disposal Considerations
All waste containing Imidazole-4-carboxylic acid, including contaminated materials from spill

cleanups, must be disposed of as hazardous waste. Collect waste in suitable, labeled, and

closed containers. Disposal must be conducted in accordance with all local, regional, and

national regulations. Contact your institution's environmental health and safety department for

specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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